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Compound of Interest

Compound Name: GSK J5 HCl

Cat. No.: B607886 Get Quote

Before handling any chemical, a thorough understanding of its properties and potential hazards

is crucial. While one Safety Data Sheet (SDS) for GSK J5 HCl indicates that the substance is

not classified as hazardous under the Globally Harmonized System (GHS), it is prudent

laboratory practice to treat all research chemicals with a high degree of care.[4] Another SDS

for the free base form, GSK J5, recommends more stringent precautions, which we will adopt

here under the precautionary principle.[5]

The primary disposal pathway recommended by chemical safety literature for compounds of

this nature is through a licensed chemical destruction facility or controlled incineration.[5] Under

no circumstances should GSK J5 HCl or its solutions be discharged into the sewer system.[5]

Table 1: Chemical and Physical Properties of GSK J5 HCl
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Property Value Source(s)

Chemical Name

N-[2-(3-Pyridinyl)-6-
(1,2,4,5-tetrahydro-3H-3-
benzazepin-3-yl)-4-
pyrimidinyl]-β-alanine
ethyl ester hydrochloride

CAS Number 1797983-32-4 [1][4]

Molecular Formula C₂₄H₂₇N₅O₂·HCl

Molecular Weight 453.97 g/mol

Appearance Crystalline solid [1]

Common Solvents DMSO, DMF, Ethanol [1]

| Storage | Store at room temperature | |

Personal Protective Equipment (PPE) and Safety
Precautions
Adherence to proper PPE protocols is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE when handling GSK J5 HCl in solid form or

in solution.

Table 2: Required Personal Protective Equipment (PPE)
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Equipment Specification Rationale

Eye Protection
ANSI Z87.1-compliant
safety glasses or goggles.

Protects eyes from
splashes of solutions or
accidental aerosolization
of solid powder.

Hand Protection Nitrile or latex gloves.

Prevents direct dermal contact.

Gloves must be inspected

before use and changed

immediately if contaminated.[5]

Body Protection Standard laboratory coat.
Protects skin and clothing from

spills.

| Ventilation | Handle in a certified chemical fume hood. | Minimizes the risk of inhaling

aerosolized powder when weighing or preparing solutions.[5] |

Waste Stream Determination and Segregation
Proper segregation of chemical waste is critical for safe disposal and regulatory compliance.

GSK J5 HCl is a non-halogenated organic compound. Therefore, all waste containing this

chemical, including stock solutions, contaminated media, and rinsate, must be collected in a

designated "Non-Halogenated Organic Waste" container.

The following diagram illustrates the decision-making process for segregating waste related to

GSK J5 HCl.
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Diagram 1: GSK J5 HCl Waste Segregation Workflow
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Caption: Waste segregation decision tree for GSK J5 HCl.

Step-by-Step Disposal Protocol
This protocol provides detailed methodologies for handling different forms of GSK J5 HCl
waste.

Disposal of Unused or Expired Solid GSK J5 HCl
This procedure applies to the original solid reagent that is expired or no longer needed.
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Work Area Preparation: Ensure you are working within a certified chemical fume hood.

Container Check: Confirm the original container is securely sealed.

Labeling: Affix a hazardous waste label to the container. Fill out the label completely with the

full chemical name ("GSK J5 Hydrochloride"), CAS number, and concentration (100%).

Segregation: Place the labeled container into a secondary containment bin designated for

solid chemical waste.

Storage: Store the waste in a designated satellite accumulation area until collection by your

institution's Environmental Health & Safety (EHS) office.

Disposal of Solutions Containing GSK J5 HCl
This procedure applies to stock solutions (e.g., in DMSO) and any experimental solutions

containing the compound.

Waste Container: Obtain an appropriate, compatible waste container for "Non-Halogenated

Organic Liquid Waste."[6] The container must have a tightly fitting screw cap.

Transfer: Carefully pour the liquid waste into the designated waste container using a funnel.

Perform this transfer inside a chemical fume hood.

Sealing: Securely cap the waste container immediately after adding the waste. Containers

must be kept closed at all times except when waste is being added.[6]

Labeling: Ensure the waste container is clearly labeled with its contents.

Storage: Store the container in secondary containment in a designated satellite accumulation

area, away from incompatible materials.

Decontamination of "Empty" Containers and Labware
Original reagent bottles and labware (e.g., beakers, flasks) that have held GSK J5 HCl are not

truly empty and must be decontaminated before disposal.
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Initial Rinse: Rinse the container or labware three times with a small amount of a suitable

solvent in which GSK J5 HCl is soluble (e.g., ethanol or DMSO). This process is often

referred to as a "triple rinse."[6]

Collect Rinsate: Crucially, this rinsate is considered hazardous waste.[6] Collect all three

rinses in the designated "Non-Halogenated Organic Liquid Waste" container as described in

section 4.2.

Final Cleaning: After the triple rinse, the container can be washed with soap and water.

Final Disposal: The decontaminated container can now be disposed of in the appropriate

laboratory glass or plastic recycling stream. Puncturing the container can prevent its reuse

for other purposes.[5]

Emergency Procedures
In the event of an accidental release or exposure, follow these procedures immediately.

Spill:

Small Spill (<1 g solid or <100 mL solution): Alert others in the area. Wearing appropriate

PPE, cover the spill with an absorbent material (e.g., vermiculite or sand). Gently sweep

the material into a suitable container, label it as hazardous waste, and dispose of it

according to the solid waste protocol.[5]

Large Spill: Evacuate the immediate area and notify your supervisor and institutional EHS

office immediately.[7] Prevent entry into the area.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes.[5] Seek medical

attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[5] Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

[5] Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[5]

By adhering to this comprehensive guide, you contribute to a culture of safety and

responsibility in your laboratory. The principles of hazard assessment, proper segregation, and

diligent documentation are the cornerstones of safe chemical waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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